Cas no 723281-53-6 (3-(Pyrrolidine-1-carbonyl)phenylboronic acid)
723281-53-6 structure
Product Name:3-(Pyrrolidine-1-carbonyl)phenylboronic acid
CAS No:723281-53-6
MF:C11H14BNO3
MW:219.044763088226
MDL:MFCD04115685
CID:562006
PubChem ID:11356428
Update Time:2025-04-19
3-(Pyrrolidine-1-carbonyl)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Pyrrolidine-1-carbonyl)phenylboronic acid
- 3-(1-Pyrrolidinylcarbonyl)benzeneboronic acid
- (3-(Pyrrolidine-1-carbonyl)phenyl)boronic acid
- [3-(pyrrolidine-1-carbonyl)phenyl]boronic acid
- 3-(Pyrrolidine-1-carbonyl)benzeneboronic acid
- 3-Pyrrolidinylcarbonylphenylboronic acid
- Boronic acid,B-[3-(1-pyrrolidinylcarbonyl)phenyl]-
- J-510971
- 3-(pyrrolidin-1-ylcarbonyl)phenylboronic acid
- 3-(Pyrrolidin-1-ylcarbonyl)benzeneboronic acid;3-(Pyrrolidin-1-ylcarbonyl)benzeneboronic acid;(3-boronophenyl)(pyrrolidin-1-yl)methanone
- I12379
- AM20041080
- SXTMJRKRWYTPLI-UHFFFAOYSA-N
- 3-pyrrolidinylcarbonyl phenyl boronic acid
- SCHEMBL177485
- 3-(pyrrolidine-1-carbonyl)phenylboronic acid, AldrichCPR
- AB20395
- (3-pyrrolidinylcarbonylphenyl)boronic acid
- A26764
- CS-0175315
- FT-0644857
- 723281-53-6
- AKOS015856041
- DTXSID70463385
- 3-(Pyrrolidin-1-ylcarbonyl)benzeneboronic acid
- MFCD04115685
- BS-24678
- DB-008247
-
- MDL: MFCD04115685
- Inchi: 1S/C11H14BNO3/c14-11(13-6-1-2-7-13)9-4-3-5-10(8-9)12(15)16/h3-5,8,15-16H,1-2,6-7H2
- InChI Key: SXTMJRKRWYTPLI-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(B(O)O)C=1)N1CCCC1
Computed Properties
- Exact Mass: 219.10700
- Monoisotopic Mass: 219.1066735g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.8Ų
Experimental Properties
- Color/Form: No data available
- Density: 1.26
- Melting Point: 113-116°C
- Boiling Point: 461.7°C at 760 mmHg
- Flash Point: 233°C
- Refractive Index: 1.586
- PSA: 60.77000
- LogP: -0.45970
3-(Pyrrolidine-1-carbonyl)phenylboronic acid Security Information
- Signal Word:warning
- Hazard Statement: Irritant
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code: 36/37/38-41
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Safety Term:S26-S36/37/39
- Risk Phrases:R36/37/38
- Storage Condition:Ambient temperatures.
3-(Pyrrolidine-1-carbonyl)phenylboronic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(Pyrrolidine-1-carbonyl)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 070155-1g |
3-(Pyrrolidine-1-carbonyl)phenylboronic acid, 98% |
723281-53-6 | 98% | 1g |
$397.00 | 2023-09-10 | |
| Matrix Scientific | 070155-5g |
3-(Pyrrolidine-1-carbonyl)phenylboronic acid, 98% |
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| Alichem | A109006325-10g |
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$461.34 | 2023-09-01 | |
| Alichem | A109006325-25g |
(3-(Pyrrolidine-1-carbonyl)phenyl)boronic acid |
723281-53-6 | 98% | 25g |
$930.09 | 2023-09-01 | |
| TRC | P999138-10mg |
3-(Pyrrolidine-1-carbonyl)phenylboronic Acid |
723281-53-6 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P999138-50mg |
3-(Pyrrolidine-1-carbonyl)phenylboronic Acid |
723281-53-6 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P999138-100mg |
3-(Pyrrolidine-1-carbonyl)phenylboronic Acid |
723281-53-6 | 100mg |
$ 80.00 | 2022-06-03 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P856126-1g |
3-Pyrrolidinylcarbonylphenylboronic acid |
723281-53-6 | 98% | 1g |
¥779.00 | 2022-09-01 | |
| eNovation Chemicals LLC | K38132-5g |
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| Chemenu | CM135530-1g |
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723281-53-6 | 98% | 1g |
$52 | 2024-07-24 |
3-(Pyrrolidine-1-carbonyl)phenylboronic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:723281-53-6)3-(Pyrrolidine-1-carbonyl)phenylboronic acid
Order Number:A26764
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):172.0
Email:sales@amadischem.com
3-(Pyrrolidine-1-carbonyl)phenylboronic acid Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:723281-53-6)3-(Pyrrolidine-1-carbonyl)phenylboronic acid
Purity:99%
Quantity:5g
Price ($):172.0